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Compound of Interest

Compound Name:

(3,4-

Dichlorophenyl)methanesulfonyl

chloride

Cat. No.: B1304182 Get Quote

Technical Guide: (3,4-
Dichlorophenyl)methanesulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

(3,4-Dichlorophenyl)methanesulfonyl chloride, a key intermediate in synthetic organic

chemistry. This document outlines its molecular characteristics and provides a generalized

experimental workflow for its application in the synthesis of sulfonamides, a critical functional

group in many pharmaceutical agents.

Core Compound Data
(3,4-Dichlorophenyl)methanesulfonyl chloride is a reactive compound utilized in the

introduction of the (3,4-dichlorophenyl)methanesulfonyl moiety into various molecular scaffolds.

Its properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1304182?utm_src=pdf-interest
https://www.benchchem.com/product/b1304182?utm_src=pdf-body
https://www.benchchem.com/product/b1304182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₇H₅Cl₃O₂S [1][2]

Molecular Weight 259.54 g/mol [3][2]

CAS Number 85952-30-3 [1][3]

Appearance White crystals [3]

Melting Point 67-72 °C [3]

SMILES
O=S(CC1=CC=C(Cl)C(Cl)=C1)

(Cl)=O
[2]

Synonyms

[(3,4-

Dichlorophenyl)methyl]sulfonyl

chloride, 3,4-Dichloro-α-

toluenesulfonyl chloride

Synthetic Applications: Sulfonamide Formation
(3,4-Dichlorophenyl)methanesulfonyl chloride is a versatile reagent, primarily serving as an

electrophile in reactions with nucleophiles. A principal application is in the synthesis of

sulfonamides through its reaction with primary or secondary amines. This reaction is

fundamental in medicinal chemistry for the creation of a wide range of biologically active

molecules.[3] The sulfonamide linkage is a key component in various therapeutic agents,

including antibacterial, anti-inflammatory, and anticancer drugs.[3]

Experimental Protocol: General Synthesis of N-
Substituted-(3,4-dichlorophenyl)methanesulfonamides
The following protocol describes a generalized procedure for the synthesis of sulfonamides

from (3,4-Dichlorophenyl)methanesulfonyl chloride and a primary or secondary amine.

Materials:

(3,4-Dichlorophenyl)methanesulfonyl chloride

Primary or secondary amine
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Anhydrous dichloromethane (DCM)

Base (e.g., triethylamine or pyridine)

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve the desired primary or secondary amine (1.1 equivalents) in anhydrous

dichloromethane.

Base Addition: Cool the solution to 0 °C using an ice bath. To the stirred solution, slowly add

the base (1.5 equivalents).

Sulfonyl Chloride Addition: In a separate flask, dissolve (3,4-
Dichlorophenyl)methanesulfonyl chloride (1.0 equivalent) in a minimal amount of

anhydrous dichloromethane. Add this solution dropwise to the amine solution at 0 °C over a

period of 15-20 minutes.

Reaction Progression: Allow the reaction mixture to gradually warm to room temperature and

continue stirring for 6-18 hours. The progress of the reaction should be monitored by a

suitable technique, such as Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, dilute the mixture with additional dichloromethane.

Transfer the solution to a separatory funnel and wash sequentially with 1M HCl, water,

saturated NaHCO₃ solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter the

drying agent, and remove the solvent under reduced pressure using a rotary evaporator.
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Purification: The resulting crude product can be purified by flash column chromatography on

silica gel or by recrystallization from an appropriate solvent system (e.g., ethanol/water or

ethyl acetate/hexanes) to yield the pure sulfonamide.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of sulfonamides using

(3,4-Dichlorophenyl)methanesulfonyl chloride.
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Caption: General workflow for sulfonamide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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